Cas no 133775-25-4 ((2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol)

• Product Name: (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol
• CAS No: 133775-25-4
• MF: C₁₂H₁₃F₂N₃O₂
• MW: 269.247329473495
• MDL: MFCD28902278
• CID: 1081168
• PubChem ID: 10286074
• Update Time: 2025-06-22

(2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• (2S,3R)- 2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)- 2,3-Butanediol
• (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol
• (2R,3R)-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol
• LSCNANBNVFQJDJ-PRHODGIISA-N
• BCP14909
• SB18180
• (2R,3R)-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butandiol
• (2R, 3R)-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol
• 2,3-Butanediol, 2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, (2R,3R)-
• UNII-1F8K4N408B
• ((2R,3R)-2-(2,4-Difluorophenyl)-1-(1,2,4-triazol-1-YL)butane-2,3-diol)
• 2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol, (2R,3R)-
• MFCD28902278
• (2R,3R)-2-(2,4-DIFLUOROPHENYL)-1-(1,2,4-TRIAZOL-1-YL)BUTANE-2,3-DIOL
• 2,3-Butanediol, 2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, [R-(R*,R*)]-
• CS-M3126
• C12H13F2N3O2
• Efinaconazole metabolite H2
• 1F8K4N408B
• A854596
• DS-11530
• 132507-94-9
• L10001
• AKOS027324641
• SCHEMBL2912761
• 133775-25-4

• MDL： MFCD28902278
• Inchi： 1S/C12H13F2N3O2/c1-8(18)12(19,5-17-7-15-6-16-17)10-3-2-9(13)4-11(10)14/h2-4,6-8,18-19H,5H2,1H3/t8-,12-/m1/s1
• InChI Key： LSCNANBNVFQJDJ-PRHODGIISA-N
• SMILES： FC1C=C(C=CC=1[C@@](CN1C=NC=N1)([C@@H](C)O)O)F

Computed Properties

• Exact Mass: 269.09758299g/mol
• Monoisotopic Mass: 269.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.2

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 485.0±55.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),

(2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol

Introduction to (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol (CAS No. 133775-25-4)

(2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol (CAS No. 133775-25-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorophenyl group and a triazole moiety, which contribute to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol is of particular interest due to its chiral centers and functional groups. The presence of the difluorophenyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The triazole ring is known for its stability and ability to form hydrogen bonds, making it a valuable scaffold in drug design. The combination of these features suggests that this compound may have potent biological activity and high selectivity.

Recent studies have explored the potential therapeutic applications of (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol. One notable area of research is its activity as an antifungal agent. Triazole compounds are well-known for their antifungal properties due to their ability to inhibit ergosterol biosynthesis in fungal cells. A study published in the Journal of Medicinal Chemistry reported that (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol exhibited significant antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This finding highlights the potential of this compound as a novel antifungal agent.

In addition to its antifungal properties, (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibited the growth of several cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action is thought to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol could be a promising lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol have also been studied to assess its suitability as a therapeutic agent. A pharmacokinetic analysis revealed that this compound has favorable absorption and distribution profiles in animal models. It exhibits good oral bioavailability and a reasonable half-life in plasma. These characteristics are essential for ensuring that the drug can reach its target site in sufficient concentrations to exert its therapeutic effects.

To further understand the biological activities of (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol, researchers have employed various in vitro and in vivo models. For instance, studies using human cell lines have shown that this compound can effectively inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, animal models have been used to evaluate the efficacy and safety of this compound in treating fungal infections and cancer. These preclinical studies provide valuable insights into the potential clinical applications of (2R,3R)-2-(2，4-Difluorophenyl)-1-(1H-1， ２，４－triazol－１－ yl)butane－２，３－diol.

The synthesis of (２Ｒ，３Ｒ）－２－（２，４－Difluorophenyl）－１－（１Ｈ－１，２，４－triazol－１－ yl）butane－２，３－diol has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, each with its advantages and limitations. One common approach involves the coupling of a difluorobenzaldehyde derivative with a triazole-containing reagent followed by reduction steps to form the desired diol structure. The chiral centers are introduced through enantioselective synthesis methods or resolution techniques to ensure the correct stereochemistry.

In conclusion,(２Ｒ，３Ｒ）－２－（２，４－Difluorophenyl）－１－（１Ｈ－１，２，４－triazol－１－ yl）butane－２，３－diol (CAS No. １３３７７５ － ２５ － ４) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as an antifungal or anticancer agent. Ongoing research continues to explore new avenues for optimizing its synthesis and enhancing its therapeutic efficacy.